2-dibutoxyphosphoryl-N,N-diethylacetamide
Overview
Description
“N,N-Diethylacetamide” is a chemical compound with the linear formula CH3CON(C2H5)2 . It’s commonly used as a drug solvent .
Molecular Structure Analysis
The molecular weight of “N,N-Diethylacetamide” is 115.17 . The exact molecular structure of “2-dibutoxyphosphoryl-N,N-diethylacetamide” is not available in the search results.Chemical Reactions Analysis
“N,N-Diethylacetamide” has been used to investigate the spectroscopic properties of certain compounds . The specific chemical reactions involving “2-dibutoxyphosphoryl-N,N-diethylacetamide” are not available in the search results.Physical And Chemical Properties Analysis
“N,N-Diethylacetamide” has a boiling point of 182-186 °C and a density of 0.925 g/mL at 25 °C . The specific physical and chemical properties of “2-dibutoxyphosphoryl-N,N-diethylacetamide” are not available in the search results.Scientific Research Applications
Synthetic Chemistry Applications
Research into chemoselective acetylation techniques, such as those explored by Magadum and Yadav (2018), demonstrates the utility of phosphorus-containing compounds in facilitating specific chemical transformations. These methodologies are crucial for the development of antimalarial drugs and other pharmaceuticals, highlighting the role of phosphorus derivatives in enhancing synthetic efficiency and selectivity (Magadum & Yadav, 2018).
Pharmaceutical Applications
The study by Albrecht et al. (2010) on the synthesis and cytotoxic evaluation of β-aryl-α-methylidene-γ-lactones and β-aryl-α-methylidene-γ-lactams showcases the pharmaceutical applications of phosphorus-containing compounds. These compounds were tested for their efficacy against various cancer cell lines, illustrating the potential of phosphorus derivatives in drug development and cancer therapy (Albrecht et al., 2010).
Materials Science Applications
In materials science, the solubility of amide compounds in supercritical carbon dioxide is of significant interest for various industrial processes. Research by Liu et al. (2008) on the solubilities of different N,N-diethylacetamide derivatives in supercritical carbon dioxide provides valuable insights into the design and optimization of materials processing techniques. Such studies contribute to the development of environmentally friendly and efficient industrial processes (Liu et al., 2008).
Safety And Hazards
properties
IUPAC Name |
2-dibutoxyphosphoryl-N,N-diethylacetamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H30NO4P/c1-5-9-11-18-20(17,19-12-10-6-2)13-14(16)15(7-3)8-4/h5-13H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGGUHCSKZHSULP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOP(=O)(CC(=O)N(CC)CC)OCCCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H30NO4P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90385772 | |
Record name | Dibutyl N,N-Diethylcarbamoylmethylphosphonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90385772 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
307.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-dibutoxyphosphoryl-N,N-diethylacetamide | |
CAS RN |
7439-68-1 | |
Record name | Dibutyl N,N-Diethylcarbamoylmethylphosphonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90385772 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.